Cas no 58695-97-9 (2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)-)
58695-97-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)-
CAS No:58695-97-9
MF:C8H13N3O2
MW:183.207721471786
CID:341215
PubChem ID:3511582
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)-
- 3-methyl-6-(propylamino)-1H-pyrimidine-2,4-dione
- AKOS005409494
- 3-methyl-6-(propylamino)pyrimidine-2,4(1H,3H)-dione
- 58695-97-9
- STK169377
- DTXSID70393193
- SCHEMBL22521954
-
- Inchi: 1S/C8H13N3O2/c1-3-4-9-6-5-7(12)11(2)8(13)10-6/h5,9H,3-4H2,1-2H3,(H,10,13)
- InChI Key: QWDGVQIOXMTEAX-UHFFFAOYSA-N
- SMILES: O=C1NC(=CC(N1C)=O)NCCC
Computed Properties
- Exact Mass: 183.10089
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.44
2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
58695-97-9 (2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(propylamino)-) Related Products
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- 5759-63-7(3-Methyl-6-methylaminouracil)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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